2-[3-(Ethylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-D][3,1]benzoxazepin-6-YL]-4-methoxyphenyl methyl ether

• IUPAC Name: 6-(2,5-dimethoxyphenyl)-3-ethylsulfanyl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepine
• InChI: InChI=1S/C20H20N4O3S/c1-4-28-20-22-19-17(23-24-20)13-7-5-6-8-15(13)21-18(27-19)14-11-12(25-2)9-10-16(14)26-3/h5-11,18,21H,4H2,1-3H3
• InChI Key: SPYSHEMOYFDZKE-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(C3=CC=CC=C3NC(O2)C4=C(C=CC(=C4)OC)OC)N=N1
• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol

Description

Provide a brief introduction to the compound, including its chemical structure, molecular formula, and any known aliases. Mention its significance in the field of chemistry, biology, medicine, or industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: Describe the synthetic routes used to prepare the compound. Include detailed reaction conditions such as temperature, pressure, solvents, and catalysts. Provide step-by-step procedures for the synthesis.

Industrial Production Methods: Explain the industrial production methods for the compound. Discuss the scalability of the synthesis, cost-effectiveness, and any environmental considerations.

Chemical Reactions Analysis

Types of Reactions: List the types of reactions the compound undergoes, such as oxidation, reduction, substitution, etc. Provide examples of each type of reaction.

Common Reagents and Conditions: Identify the common reagents and conditions used in these reactions. Include information on reaction times, temperatures, and any special equipment required.

Major Products: Discuss the major products formed from these reactions. Provide the chemical structures and names of the products.

Scientific Research Applications

Provide a comprehensive description of the scientific research applications of the compound. Include its use in:

• Chemistry: Discuss its role as a reagent, catalyst, or intermediate in chemical reactions.
• Biology: Explain its biological activity, such as its effects on cells or organisms.
• Medicine: Describe its potential therapeutic uses, including any known pharmacological effects.
• Industry: Mention its industrial applications, such as its use in manufacturing processes or as a material.

Mechanism of Action

Explain the mechanism by which the compound exerts its effects. Discuss the molecular targets and pathways involved. Provide diagrams or illustrations if necessary.

Comparison with Similar Compounds

Comparison with Other Compounds: Compare the compound with other similar compounds. Highlight its uniqueness in terms of structure, reactivity, or applications.

List of Similar Compounds: Provide a list of similar compounds, including their chemical structures and names. Discuss any differences in their properties or uses.